Cas no 1179855-30-1 (4-CHLORO-3-(METHYLCARBAMOYL)BENZENE-1-SULFONYL CHLORIDE)

• Product Name: 4-CHLORO-3-(METHYLCARBAMOYL)BENZENE-1-SULFONYL CHLORIDE
• CAS No: 1179855-30-1
• MF: C₈H₇Cl₂NO₃S
• MW: 268.117079019547
• MDL: MFCD12165248
• CID: 5242152
• Update Time: 2025-06-11

4-CHLORO-3-(METHYLCARBAMOYL)BENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-chloro-3-[(methylamino)carbonyl]-
• 4-CHLORO-3-(METHYLCARBAMOYL)BENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD12165248
• Inchi： 1S/C8H7Cl2NO3S/c1-11-8(12)6-4-5(15(10,13)14)2-3-7(6)9/h2-4H,1H3,(H,11,12)
• InChI Key： GQJBFVDARSXPSR-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(Cl)C(C(NC)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-CHLORO-3-(METHYLCARBAMOYL)BENZENE-1-SULFONYL CHLORIDE

4-CHLORO-3-(METHYLCARBAMOYL)BENZENE-1-SULFONYL CHLORIDE: A Comprehensive Overview

4-Chloro-3-(methylcarbamoyl)benzene-1-sulfonyl chloride (CAS No. 1179855-30-1) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro group, a methylcarbamoyl group, and a sulfonyl chloride moiety. These functional groups endow the molecule with a range of reactive properties, making it a valuable intermediate in the synthesis of various biologically active compounds.

The chloro group in 4-chloro-3-(methylcarbamoyl)benzene-1-sulfonyl chloride is an important electrophilic center that can participate in nucleophilic substitution reactions. This property is particularly useful in the synthesis of substituted aromatic compounds, which are often key intermediates in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted the role of chlorinated intermediates in the synthesis of novel antiviral agents and anticancer drugs, underscoring the significance of this functional group in medicinal chemistry.

The methylcarbamoyl group, on the other hand, imparts additional reactivity and functional diversity to the molecule. This group can undergo various transformations, such as hydrolysis to form an amide or reaction with nucleophiles to form substituted ureas. The presence of this group also influences the electronic properties of the molecule, which can be crucial for optimizing the biological activity of target compounds. For instance, recent research has shown that urea derivatives derived from compounds like 4-chloro-3-(methylcarbamoyl)benzene-1-sulfonyl chloride exhibit potent inhibitory activity against specific enzymes involved in cancer progression.

The sulfonyl chloride moiety is another key feature of this compound. Sulfonyl chlorides are highly reactive electrophiles that can readily form sulfonamides upon reaction with amines. This reactivity makes 4-chloro-3-(methylcarbamoyl)benzene-1-sulfonyl chloride an excellent starting material for the synthesis of sulfonamide derivatives, which have a wide range of applications in medicine and industry. Sulfonamides are well-known for their antibacterial and antifungal properties and are used in various therapeutic contexts. Additionally, recent advancements in materials science have explored the use of sulfonamide-containing compounds as functional materials for applications such as ion exchange resins and polymer additives.

In terms of synthetic methodologies, 4-chloro-3-(methylcarbamoyl)benzene-1-sulfonyl chloride can be prepared through several routes. One common approach involves the reaction of 4-chloro-3-nitrobenzenesulfonyl chloride with methylamine followed by reduction of the nitro group to an amino group and subsequent acylation to form the methylcarbamoyl moiety. Another method involves direct sulfonylation of 4-chloro-3-methylcarbamoylaniline using chlorosulfonic acid. These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The physical and chemical properties of 4-chloro-3-(methylcarbamoyl)benzene-1-sulfonyl chloride have been extensively studied. The compound is typically a white crystalline solid with a melting point around 80°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide but is insoluble in water due to its hydrophobic nature. The stability of this compound under various conditions has also been investigated, with findings indicating that it is stable under normal laboratory conditions but may decompose at elevated temperatures or in strongly acidic or basic environments.

In terms of safety and handling, while 4-chloro-3-(methylcarbamoyl)benzene-1-sulfonyl chloride is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential for forming toxic fumes upon decomposition. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

Recent advancements in computational chemistry have also contributed to our understanding of 4-chloro-3-(methylcarbamoyl)benzene-1-sulfonyl chloride. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, which can guide synthetic chemists in designing more efficient synthetic routes and predicting the behavior of this compound in various reactions. These computational tools have become increasingly important in modern chemical research, allowing for rapid screening of potential intermediates and products before experimental validation.

In conclusion, 4-chloro-3-(methylcarbamoyl)benzene-1-sulfonyl chloride (CAS No. 1179855-30-1) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical research. Its unique combination of functional groups offers a wide range of reactivity options, making it an invaluable tool for chemists working on the development of new drugs and materials. As research continues to advance, it is likely that new applications for this compound will emerge, further cementing its importance in the chemical sciences.